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Compound of Interest

Compound Name: 2-Bromo-6-methyl-4-nitropyridine

Cat. No.: B1282704 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromo-6-methyl-4-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency

procedures for 2-Bromo-6-methyl-4-nitropyridine (CAS No. 97944-46-2). The information is

compiled to ensure safe laboratory practices for professionals involved in research and

development.

Chemical Identification and Physical Properties
2-Bromo-6-methyl-4-nitropyridine is a chemical intermediate utilized in organic synthesis,

particularly for pharmaceuticals and agrochemicals.[1] It is crucial to be aware of its physical

and chemical properties for safe handling and storage.
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Identifier Value

IUPAC Name 2-bromo-6-methyl-4-nitropyridine[2]

Synonyms Pyridine, 2-bromo-6-methyl-4-nitro-[2]

CAS Number 97944-46-2[2][3]

Molecular Formula C₆H₅BrN₂O₂[2][3]

Molecular Weight 217.02 g/mol [2]

Physical Form Solid[3]

Boiling Point 295.5 ± 35.0 °C at 760 mmHg[1]

Hazard Identification and Classification
This compound is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. Understanding these hazards is the first step in

implementing effective safety protocols.

GHS Classification:

Acute Toxicity, Oral (Category 4)[2]

Acute Toxicity, Dermal (Category 4)[2]

Acute Toxicity, Inhalation (Category 4)[2]

Skin Irritation (Category 2)[2]

Serious Eye Irritation (Category 2A)[2]
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Hazard Pictogram Signal Word Hazard Statements

alt text Warning[2][3]

H302: Harmful if swallowed.[2]

[3] H312: Harmful in contact

with skin.[2] H315: Causes

skin irritation.[2] H319: Causes

serious eye irritation.[2] H332:

Harmful if inhaled.[2]

No quantitative toxicity data (e.g., LD50, LC50) was available in the consulted safety data

sheets.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential to minimize risk.

Precautions for Safe Handling
Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood.

[4]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.

Avoid Contact: Avoid all contact with skin and eyes.[4]

Dust and Aerosol Formation: Avoid the formation of dust and aerosols during handling.[4]

Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[4] Keep away from all sources of ignition.[4]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, before

breaks, and at the end of the workday. Do not eat, drink, or smoke in the work area.

Conditions for Safe Storage
Container: Store in a tightly closed, suitable container.[4]

Environment: Keep in a dry, cool, and well-ventilated place.[4][5]
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Temperature: Recommended storage is between 2-8°C under an inert atmosphere.[1][3]

Incompatibilities: Store away from incompatible materials and foodstuff containers.[4] While

specific incompatible materials are not detailed in the reviewed literature, as a general

precaution, avoid strong oxidizing agents, strong acids, and strong bases.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are the primary methods to prevent

exposure.

Control Parameter Specification

Engineering Controls

Ensure adequate ventilation. A chemical fume

hood is recommended. Emergency exits and

risk-elimination areas should be established.[4]

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[4]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[4] Handle with chemical-impermeable

gloves that have been inspected prior to use.[4]

Respiratory Protection
If dust or aerosols are generated, use a NIOSH-

approved respirator.

The following diagram illustrates the mandatory PPE workflow before handling the compound.

Entering Lab Wear Safety Goggles
(EN 166 / NIOSH)

Step 1 Wear Lab Coat
(Impervious/Flame-Resistant)

Step 2 Wear Chemical
Impermeable Gloves

Step 3 Work in Fume HoodStep 4 Proceed with
Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) Workflow.
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First-Aid Measures
In case of exposure, immediate action is required.

Exposure Route First-Aid Protocol

Inhalation

Move the person into fresh air. If breathing is

difficult or stops, provide artificial respiration.

Consult a physician.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[6] Consult a physician.

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a POISON CENTER or

doctor if you feel unwell.

The decision-making process for first aid is outlined below.

Exposure Occurs

Inhalation

Route

Skin Contact

Route

Eye Contact

Route

Ingestion

Route

1. Move to Fresh Air
2. Seek Medical Attention

1. Wash with Soap & Water
2. Remove Contaminated Clothing

3. Seek Medical Attention

1. Rinse with Water for 15 mins
2. Remove Contacts if Possible

3. Seek Medical Attention

1. Rinse Mouth (Do NOT Induce Vomiting)
2. Call POISON CENTER
3. Seek Medical Attention

Click to download full resolution via product page
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Caption: First-Aid Decision-Making Flowchart.

Accidental Release and Fire-Fighting Measures
Accidental Release Measures
In the event of a spill, follow this protocol:

Evacuate: Evacuate personnel to a safe area, upwind of the spill if possible.[4]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[4]

Ignition Sources: Remove all sources of ignition.[4]

Cleanup:

Wear full personal protective equipment.

Use spark-proof tools and explosion-proof equipment.[4]

For solid spills, sweep up and shovel the material. Avoid creating dust.

Collect spillage and place it in a suitable, closed container for disposal.[4]

Disposal: Dispose of the collected material in accordance with local, state, and federal

regulations.

The following diagram outlines the spill response workflow.
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Spill Detected

Evacuate Area &
Restrict Access

Wear Full PPE
(Gloves, Goggles, Respirator)

Ensure Adequate
Ventilation

Contain Spill &
Prevent Entry to Drains

Clean up with Non-Sparking Tools
(Avoid Dust Creation)

Collect in Sealed Container
for Approved Disposal

Decontaminate Area
& Equipment
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Caption: Workflow for Responding to a Chemical Spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Thermal decomposition may produce carbon monoxide, carbon dioxide,

nitrogen oxides, and hydrogen bromide.[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[6]

Conditions to Avoid: High temperatures, flames, sparks, and electrostatic discharge.[4][6]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[6]

Hazardous Decomposition Products: In case of fire, hazardous decomposition products

include carbon monoxide, carbon dioxide, oxides of nitrogen, and hydrogen bromide.[6]

Disposal Considerations
Dispose of this chemical and its container through a licensed waste disposal contractor. Adhere

to all federal, state, and local environmental regulations. Do not allow the product to enter

drains or waterways.[4] Contaminated packaging should be disposed of in the same manner as

the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-6-methyl-4-nitropyridine [myskinrecipes.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.echemi.com/sds/2-bromo-6-methyl-4-nitropyridine-97-pd180727138549.html
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.echemi.com/sds/2-bromo-6-methyl-4-nitropyridine-97-pd180727138549.html
https://www.benchchem.com/product/b1282704?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/116763--2-bromo-6-methyl-4-nitropyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2-Bromo-6-methyl-4-nitropyridine | C6H5BrN2O2 | CID 13419590 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Bromo-6-methyl-4-nitropyridine | 97944-46-2 [sigmaaldrich.com]

4. echemi.com [echemi.com]

5. 2-Bromo-6-methyl-4-nitropyridine [acrospharma.co.kr]

6. jubilantingrevia.com [jubilantingrevia.com]

To cite this document: BenchChem. [2-Bromo-6-methyl-4-nitropyridine safety data sheet and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282704#2-bromo-6-methyl-4-nitropyridine-safety-
data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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